2-(4-Bromophenyl)-3-methylthiothiophene

• Molecular Formula: C11H9BrS2
• Molecular Weight: 285.2 g/mol
• IUPAC Name: 2-(4-bromophenyl)-3-methylsulfanylthiophene
• InChI: InChI=1S/C11H9BrS2/c1-13-10-6-7-14-11(10)8-2-4-9(12)5-3-8/h2-7H,1H3
• InChI Key: YGLXZTHQPKUDRX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(SC=C1)C2=CC=C(C=C2)Br

Description

2-(4-Bromophenyl)-3-methylthiothiophene is a useful research compound. Its molecular formula is C11H9BrS2 and its molecular weight is 285.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-iodo-3-methylthiothiophene (18 g, 70.3 mmol, preparation 2), 4 bromobenzeneboronic acid (14.1 g, 70.3 mmol), potassium carbonate (21.4 g, 155 mmol), tetrakis(triphenylphosphine)-palladium (0) (8.1 g, 7.02 mmol) in a mixture of anhydrous dimethoxyethane (300 ml) and absolute ethanol (150 ml) is degassed with Ar or N2 for 15 min and stirred for 12 hours at 80° C. The reaction mixture is cooled to room temperature, water (100 ml) is then added and the crude product is extracted with methylene chloride (3×150 ml). The crude product is purified by column chromatography using hexane as eluent solvent yielding 12 g (60%) of title compound as a white solid. NOTE: This product is also light sensitive and should be used immediately.